2-(1,3-benzodioxol-5-yl)-N-[(2-ethoxyphenyl)methyl]-N-(2-pyridinylmethyl)ethanamine

• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(2-ethoxyphenyl)methyl]-N-(pyridin-2-ylmethyl)ethanamine
• InChI: InChI=1S/C24H26N2O3/c1-2-27-22-9-4-3-7-20(22)16-26(17-21-8-5-6-13-25-21)14-12-19-10-11-23-24(15-19)29-18-28-23/h3-11,13,15H,2,12,14,16-18H2,1H3
• InChI Key: ZULFRKZYEQZTBD-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC=CC=N4

Description

2-(1,3-benzodioxol-5-yl)-N-[(2-ethoxyphenyl)methyl]-N-(2-pyridinylmethyl)ethanamine is a member of benzodioxoles.

Scientific Research Applications

Applications in Catalysis

• Catalysis in Methoxycarbonylation : This compound and its variants have been utilized in catalytic processes like the methoxycarbonylation of styrene. These catalytic activities predominantly produce branched esters (Ngcobo, Akiri, Ogweno, & Ojwach, 2021).
• Ethylene Oligomerization Catalysts : Nickel(II) complexes chelated by (amino)pyridine ligands derived from similar compounds show potential in ethylene oligomerization, providing insights into reactivity trends and complex structures (Nyamato, Ojwach, & Akerman, 2016).

Molecular Structure and Properties

• DNA Binding and Nuclease Activity : Copper(II) complexes of ligands structurally related to this compound show significant DNA binding propensity and nuclease activity. These studies offer insights into the minor structural changes of DNA in the presence of these complexes (Kumar et al., 2012).
• Analysis of Ligand Structures : Studies on similar ligands reveal important details about their coordination modes and geometries, which are crucial for understanding their reactivity and potential applications (Nyamato, Ojwach, & Akerman, 2015).

Analytical Chemistry

• Chromatography and Mass Spectrometry : Derivatives of this compound have been identified and characterized using techniques like gas chromatography and mass spectrometry. This is crucial for understanding their chemical properties and potential applications in various fields (Lum, Brophy, & Hibbert, 2016).

Supramolecular Aggregation

• Study of Molecular-Electronic Structures : Investigations into related compounds have helped in understanding their molecular-electronic structures and supramolecular aggregation, which is vital for the development of new materials with specific properties (Low et al., 2004).

Enzymatic Reduction

• Syntheses of Ethanols for Pharmaceuticals : The enzymatic reductions of related compounds can produce specific ethanols, which are raw materials for certain pharmaceuticals. Such studies contribute to the development of efficient synthetic routes for drug production (Antunes et al., 2004).